Methyl (7Z,10Z,13Z,16Z,19Z)-docosa-7,10,13,16,19-pentaenoate
Methyl (7Z,10Z,13Z,16Z,19Z)-docosa-7,10,13,16,19-pentaenoate
Docosapentaenoic acid (DPA; Item No. 90165) is an ω-3 fatty acid found in fish oils. It is a minor constituent of the total serum unsaturated fatty acids in humans, ranging from 0.1 to 1%, and increases on dietary supplementation. DPA methyl ester is a more lipid-soluble form of DPA. ω-3 and ω-6 fatty acids are typically analyzed using gas chromatography after their conversion to fatty acid methyl esters. In addition, the methyl ester form of DPA may serve as a prodrug, since it should facilitate uptake of DPA and then be hydrolyzed by esterases to generate the free acid after uptake into cells.
Brand Name:
Vulcanchem
CAS No.:
108698-02-8
VCID:
VC0153336
InChI:
InChI=1S/C23H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-22H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-
SMILES:
CCC=CCC=CCC=CCC=CCC=CCCCCCC(=O)OC
Molecular Formula:
C23H36O2
Molecular Weight:
344.5 g/mol
Methyl (7Z,10Z,13Z,16Z,19Z)-docosa-7,10,13,16,19-pentaenoate
CAS No.: 108698-02-8
Reference Standards
VCID: VC0153336
Molecular Formula: C23H36O2
Molecular Weight: 344.5 g/mol
| CAS No. | 108698-02-8 |
|---|---|
| Product Name | Methyl (7Z,10Z,13Z,16Z,19Z)-docosa-7,10,13,16,19-pentaenoate |
| Molecular Formula | C23H36O2 |
| Molecular Weight | 344.5 g/mol |
| IUPAC Name | methyl (7Z,10Z,13Z,16Z,19Z)-docosa-7,10,13,16,19-pentaenoate |
| Standard InChI | InChI=1S/C23H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-22H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16- |
| Standard InChIKey | PTFHIRHGARALFY-JEBPEJKESA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCCCC(=O)OC |
| SMILES | CCC=CCC=CCC=CCC=CCC=CCCCCCC(=O)OC |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCCCCCC(=O)OC |
| Appearance | Unit:25 mgPurity:99%Physical liquid |
| Description | Docosapentaenoic acid (DPA; Item No. 90165) is an ω-3 fatty acid found in fish oils. It is a minor constituent of the total serum unsaturated fatty acids in humans, ranging from 0.1 to 1%, and increases on dietary supplementation. DPA methyl ester is a more lipid-soluble form of DPA. ω-3 and ω-6 fatty acids are typically analyzed using gas chromatography after their conversion to fatty acid methyl esters. In addition, the methyl ester form of DPA may serve as a prodrug, since it should facilitate uptake of DPA and then be hydrolyzed by esterases to generate the free acid after uptake into cells. |
| Synonyms | (7Z,10Z,13Z,16Z,19Z)-7,10,13,16,19-Docosapentaenoic Acid Methyl Ester |
| Reference | 1. T. Rissanen, MSc, RD et al. “Fish Oil–Derived Fatty Acids, Docosahexaenoic Acid and Docosapentaenoic Acid, and the Risk of Acute Coronary Events” Journal of the American Heart Association, pp. 2677-2679, November 20002. N. Mann et al. “Effects of Seal Oil and Tuna-Fish Oil on Platelet Parameters and Plasma Lipid Levels in Healthy Subjects” Lipids, Vol. 45(8) pp. 669-681, 2010 |
| PubChem Compound | 14122980 |
| Last Modified | Nov 11 2021 |
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